Cas no 1057678-89-3 (2-(3-bromopropyl)-1,3,5-trifluorobenzene)

• Product Name: 2-(3-bromopropyl)-1,3,5-trifluorobenzene
• CAS No: 1057678-89-3
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 6063757
• PubChem ID: 53434173
• Update Time: 2025-06-30

2-(3-bromopropyl)-1,3,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-1,3,5-trifluorobenzene
• 1057678-89-3
• EN300-1894475

• Inchi： 1S/C9H8BrF3/c10-3-1-2-7-8(12)4-6(11)5-9(7)13/h4-5H,1-3H2
• InChI Key： WYZXGMGYLFEVPK-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 251.97615g/mol
• Monoisotopic Mass: 251.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-bromopropyl)-1,3,5-trifluorobenzene

Introduction to 2-(3-bromopropyl)-1,3,5-trifluorobenzene (CAS No. 1057678-89-3)

2-(3-bromopropyl)-1,3,5-trifluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1057678-89-3, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents, which endow it with unique electronic and steric properties. The structural features of 2-(3-bromopropyl)-1,3,5-trifluorobenzene make it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The bromopropyl side chain introduces a reactive handle for further functionalization, while the trifluorobenzene core enhances lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such fluorinated aromatics in modulating biological targets with high specificity. The compound's ability to serve as a building block for more complex structures has been leveraged in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

In the realm of medicinal chemistry, the synthesis of 2-(3-bromopropyl)-1,3,5-trifluorobenzene has been optimized through various methodologies to improve yield and purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of the bromopropyl group onto the trifluorobenzene scaffold. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts.

One of the most compelling applications of 2-(3-bromopropyl)-1,3,5-trifluorobenzene is in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive therapeutic targets. The fluorine atoms in the trifluorobenzene ring contribute to favorable interactions with polar residues in protein binding pockets, enhancing binding affinity. Furthermore, the bromine substituent allows for further derivatization via palladium-catalyzed reactions, enabling the creation of highly tailored inhibitors.

Recent studies have demonstrated the utility of 2-(3-bromopropyl)-1,3,5-trifluorobenzene in developing kinase inhibitors. Kinases are enzymes involved in signal transduction pathways and are frequently dysregulated in cancer. By incorporating this compound into drug candidates, researchers have achieved high selectivity against target kinases while minimizing off-target effects. The trifluorobenzene moiety's ability to mimic aromatic hydrogens has been exploited to enhance binding within ATP-binding pockets of kinases.

The agrochemical industry has also benefited from the use of 2-(3-bromopropyl)-1,3,5-trifluorobenzene as an intermediate. Fluorinated compounds often exhibit improved bioactivity and environmental stability compared to their non-fluorinated counterparts. This has led to the development of more effective pesticides and herbicides that offer prolonged activity and reduced environmental impact. The bromine atom provides a site for further functionalization to fine-tune biological activity against specific pests or weeds.

Molecular engineering approaches have been employed to explore derivatives of 2-(3-bromopropyl)-1,3,5-trifluorobenzene, aiming to enhance their pharmacological properties. For instance, modifications such as halogen exchange reactions have been used to introduce other halogen atoms or heteroatoms into the structure. These modifications can alter electronic properties and influence metabolic pathways, leading to improved drug-like characteristics.

The role of computational tools in designing derivatives of 2-(3-bromopropyl)-1,3,5-trifluorobenzene cannot be overstated. Advanced software packages enable virtual screening and molecular dynamics simulations to predict binding affinities and optimize lead structures before experimental synthesis. This high-throughput approach accelerates drug discovery pipelines significantly.

In conclusion,2-(3-bromopropyl)-1,3,5-trifluorobenzene (CAS No. 1057678-89-3) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutics and advanced materials with enhanced properties. As research continues to uncover new methodologies for its utilization,the potential applications for this compound are expected to expand further, driving innovation in multiple scientific disciplines.